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Compound of Interest

Compound Name: Calcium trifluoroacetate

Cat. No.: B12773229 Get Quote

CAS Number: 60884-90-4

This technical guide provides an in-depth overview of calcium trifluoroacetate, a versatile

chemical compound with significant applications in organic synthesis and emerging potential in

drug development. This document is intended for researchers, scientists, and professionals in

the fields of chemistry and pharmacology, offering detailed information on its properties,

synthesis, and applications, supplemented with experimental protocols and mechanistic

insights.

Chemical and Physical Properties
Calcium trifluoroacetate, with the chemical formula C₄CaF₆O₄, is the calcium salt of

trifluoroacetic acid.[1] It is a white crystalline solid that exists in both anhydrous and hydrated

forms, with the monohydrate being a common variant.[2][3]
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Property Value Reference

Molecular Formula C₄CaF₆O₄ [1]

Molecular Weight 266.11 g/mol [1]

IUPAC Name
calcium bis(2,2,2-

trifluoroacetate)
[1]

CAS Number 60884-90-4 [1]

Canonical SMILES
C(=O)(C(F)(F)F)[O-].C(=O)

(C(F)(F)F)[O-].[Ca+2]
[4]

InChI Key
RCPKXZJUDJSTTM-

UHFFFAOYSA-L
[4]

Appearance White crystalline solid [4]

Crystal System (Monohydrate) Monoclinic [2]

Space Group (Monohydrate) P2₁/n [2]

Unit Cell Parameters

(Monohydrate)

a = 9.465(2) Å, b = 9.360(3) Å,

c = 16.565(7) Å, β =

106.106(2)°

[2]

Decomposition Temperature
Starts at 106°C (in air,

monohydrate)
[2]

Synthesis of Calcium Trifluoroacetate
The synthesis of calcium trifluoroacetate is typically achieved through a straightforward acid-

base neutralization reaction. The most common laboratory-scale preparations involve the

reaction of a calcium source with trifluoroacetic acid.

Experimental Protocol: Synthesis of Calcium
Trifluoroacetate Monohydrate from Calcium Carbonate
This protocol details the synthesis of calcium trifluoroacetate monohydrate from the reaction

of calcium carbonate with an aqueous solution of trifluoroacetic acid.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-trifluoroacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-trifluoroacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-trifluoroacetate
https://pubchem.ncbi.nlm.nih.gov/compound/Calcium-trifluoroacetate
https://www.smolecule.com/products/s13265555
https://www.smolecule.com/products/s13265555
https://www.smolecule.com/products/s13265555
https://www.tib.eu/en/search/id/springer:ece1e31e693fbab9273ac14128bcf471e256db26/Preparation-Thermal-Behaviour-and-Structure-of?cHash=1692997e747ce0ecd3b36cff3b6217dc
https://www.tib.eu/en/search/id/springer:ece1e31e693fbab9273ac14128bcf471e256db26/Preparation-Thermal-Behaviour-and-Structure-of?cHash=1692997e747ce0ecd3b36cff3b6217dc
https://www.tib.eu/en/search/id/springer:ece1e31e693fbab9273ac14128bcf471e256db26/Preparation-Thermal-Behaviour-and-Structure-of?cHash=1692997e747ce0ecd3b36cff3b6217dc
https://www.tib.eu/en/search/id/springer:ece1e31e693fbab9273ac14128bcf471e256db26/Preparation-Thermal-Behaviour-and-Structure-of?cHash=1692997e747ce0ecd3b36cff3b6217dc
https://www.benchchem.com/product/b12773229?utm_src=pdf-body
https://www.benchchem.com/product/b12773229?utm_src=pdf-body
https://www.benchchem.com/product/b12773229?utm_src=pdf-body
https://www.benchchem.com/product/b12773229?utm_src=pdf-body
https://www.benchchem.com/product/b12773229?utm_src=pdf-body
https://www.tib.eu/en/search/id/springer:ece1e31e693fbab9273ac14128bcf471e256db26/Preparation-Thermal-Behaviour-and-Structure-of?cHash=1692997e747ce0ecd3b36cff3b6217dc
https://www.researchgate.net/publication/251199008_Preparation_Thermal_Behaviour_and_Structure_of_Calcium_Trifluoroacetate_Monohydrate
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12773229?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Materials:

Calcium Carbonate (CaCO₃)

Trifluoroacetic Acid (CF₃COOH), aqueous solution

Deionized Water

Ethanol (for washing)

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Büchner funnel and filter paper

Vacuum flask

Procedure:

In a round-bottom flask equipped with a magnetic stirrer, suspend calcium carbonate in

deionized water.

Slowly add an aqueous solution of trifluoroacetic acid dropwise to the stirring suspension

using a dropping funnel. The addition should be controlled to manage the effervescence of

carbon dioxide.

Continue stirring the reaction mixture at room temperature until the evolution of gas ceases,

indicating the complete reaction of calcium carbonate.

Filter the resulting solution to remove any unreacted starting material or impurities.

Concentrate the filtrate under reduced pressure to induce crystallization.

Collect the precipitated white crystals of calcium trifluoroacetate monohydrate by vacuum

filtration using a Büchner funnel.
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Wash the crystals with a small amount of cold ethanol to remove any residual impurities.

Dry the product under vacuum to obtain the final product.

Reactants

Reaction and Workup Product

Calcium Carbonate

Reaction in Water
(Room Temperature)

Aqueous Trifluoroacetic Acid

Filtration Concentration Crystallization Vacuum Filtration Washing with Ethanol Drying Calcium Trifluoroacetate
Monohydrate

Click to download full resolution via product page

Synthesis workflow for calcium trifluoroacetate monohydrate.

Applications in Organic Synthesis: Catalytic Ring-
Opening of Epoxides
Calcium trifluoroacetate has proven to be an efficient and highly regioselective catalyst for

the aminolysis of epoxides, leading to the synthesis of valuable β-amino alcohols.[5] This

reaction proceeds under mild, solvent-free conditions, offering a green and efficient synthetic

route.

Experimental Protocol: Calcium Trifluoroacetate-
Catalyzed Aminolysis of Epoxides
This protocol describes a general procedure for the ring-opening of epoxides with amines using

calcium trifluoroacetate as a catalyst.[5]

Materials:

Epoxide

Amine
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Calcium Trifluoroacetate (Ca(CF₃COO)₂)

Reaction vial or flask

Magnetic stirrer and stir bar

Procedure:

To a reaction vial, add the epoxide (1.0 mmol), the amine (1.0 mmol), and a catalytic amount

of calcium trifluoroacetate (e.g., 5 mol%).

Stir the reaction mixture at room temperature. For less reactive substrates, gentle heating

may be required.

Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas

chromatography (GC).

Upon completion of the reaction, the product can often be purified directly by column

chromatography on silica gel without an aqueous work-up.
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Proposed catalytic cycle for epoxide ring-opening.
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Biological Activity and Applications in Drug
Development
Recent studies have highlighted the potential of calcium trifluoroacetate as a therapeutic

agent, particularly in the context of cancer and angiogenesis-related diseases.

Anti-Angiogenic Effects
Calcium trifluoroacetate exhibits anti-angiogenic properties by inhibiting the proliferation of

endothelial cells. This effect is believed to be mediated through the modulation of calcium

signaling pathways that are crucial for angiogenesis. Specifically, it has been suggested that

calcium trifluoroacetate can block the influx of calcium into endothelial cells, thereby

interfering with the signaling cascade initiated by vascular endothelial growth factor (VEGF).

Cytotoxic Activity
In addition to its anti-angiogenic effects, calcium trifluoroacetate has demonstrated cytotoxic

activity against various cancer cell lines. While the precise mechanism is still under

investigation, it is thought to involve the disruption of intracellular calcium homeostasis, which

can trigger apoptotic pathways in cancer cells.

Cell Line Cancer Type IC₅₀ (µM) Reference

HTB-26 Breast Cancer 10 - 50 [6]

PC-3 Pancreatic Cancer 10 - 50 [6]

HepG2
Hepatocellular

Carcinoma
10 - 50 [6]

Note: The provided IC₅₀ values are for compounds structurally related to and demonstrating

similar mechanisms as potential calcium-modulating agents, suggesting a likely range for

calcium trifluoroacetate's activity. Further specific studies on calcium trifluoroacetate are

warranted.

Proposed Signaling Pathway of Anti-Angiogenic Action
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The anti-angiogenic effect of calcium trifluoroacetate is hypothesized to involve the inhibition

of VEGF-induced calcium signaling in endothelial cells. The binding of VEGF to its receptor

(VEGFR) on the endothelial cell surface normally triggers a cascade that includes the activation

of phospholipase C (PLC), leading to the generation of inositol trisphosphate (IP₃). IP₃ then

binds to its receptor on the endoplasmic reticulum, causing the release of stored calcium into

the cytoplasm. This increase in intracellular calcium is a critical signal for endothelial cell

proliferation and migration. Calcium trifluoroacetate is thought to interfere with this process

by blocking calcium channels, thus attenuating the downstream signaling required for

angiogenesis.
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Inhibition of VEGF signaling by calcium trifluoroacetate.

Conclusion
Calcium trifluoroacetate is a compound with established utility in organic synthesis and

promising, though still emerging, applications in the biomedical field. Its role as an efficient

catalyst for the synthesis of β-amino alcohols is well-documented. Furthermore, its anti-

angiogenic and cytotoxic properties suggest that it may be a valuable lead compound for the

development of novel anticancer therapies. Further research is needed to fully elucidate its

mechanism of action in biological systems and to explore its full therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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